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Compound Focus: Nvp-adw742

Cat. No.: S548342

NVP-ADW742 c-Kit Inhibition Data

CAS No.: 475488-23-4

The table below summarizes the key quantitative data found in the search results regarding NVP-ADW742's

activity.
Assay Type Reported ICso | Potency Context & Comparison Source
Cellular Kinase  I1Cso >5 uM [1] Minimal inhibitory activity against [1]
Activity c-Kit; described as having "little
activity" to c-Kit [1].

Cellular ICs0 in the 1-5 uM range [2] Inhibits SCF-mediated Kit [2]
Function phosphorylation and Akt activation
(SCLC cells) in H526 cell line [2].
Specificity >16-fold more potent against IGF-1R Primarily characterized as a [1]
Profile than InsR; "little activity" to c-Kit, selective IGF-1R inhibitor [1] [3]

HER2, PDGFR, VEGFR-2, and Bcr- [4].

Abl [1].

Experimental Protocol Details

The search results provide insights into the methodologies used to determine the above data:
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¢ Kinase Assay (Cellular): A cellular "Capture ELISA" was used to determine the ICso for IGF-1R
autophosphorylation [1]. Cells were starved, pre-incubated with NVP-ADW742, stimulated with IGF-I,
and lysed. Lysates were transferred to plates coated with IGF-1R capture antibodies, and
phosphorylation was detected using an anti-phosphotyrosine antibody with a luminescent substrate
[1].

¢ Cell Research (Proliferation/Viability): For multiple myeloma (MM) cell lines, cells were exposed to
NVP-ADW?742 (dissolved in DMSO) for 48 hours. Cell survival was then examined using a standard
MTT assay [1].

¢ In Vivo Administration: In a mouse model of diffuse multiple myeloma, NVP-ADW742 was
administered at 10 mg/kg twice daily, via either intraperitoneal (IP) injection or oral gavage [1].

Selectivity and Role of c-Kit Inhibition

The following diagram illustrates the key finding from the research: NVP-ADW?742 is a selective IGF-1R

inhibitor, and its effect on c-Kit is a secondary, weaker activity.

NVP-ADW742

High Potency
ICs0 =0.17 uM

Low Potency
ICs0 >5 uM

Primary Target: IGF-1R Secondary Target: c-Kit

Inhibition of:

PI3K-Akt pathway
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Cell proliferation & apoptosis
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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